(2Z)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-3-{[4-chloro-2-(trifluoromethyl)phenyl]amino}prop-2-enenitrile

• IUPAC Name: (Z)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-3-[4-chloro-2-(trifluoromethyl)anilino]prop-2-enenitrile
• InChI: InChI=1S/C19H10BrClF3N3S/c20-13-3-1-2-11(6-13)17-10-28-18(27-17)12(8-25)9-26-16-5-4-14(21)7-15(16)19(22,23)24/h1-7,9-10,26H/b12-9-
• InChI Key: TVLLADWXGMVKHU-XFXZXTDPSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=CSC(=N2)C(=CNC3=C(C=C(C=C3)Cl)C(F)(F)F)C#N
• Isomeric SMILES: C1=CC(=CC(=C1)Br)C2=CSC(=N2)/C(=C\NC3=C(C=C(C=C3)Cl)C(F)(F)F)/C#N
• Molecular Formula: C19H10BrClF3N3S
• Molecular Weight: 484.7 g/mol

Description

(2Z)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-3-{[4-chloro-2-(trifluoromethyl)phenyl]amino}prop-2-enenitrile is a useful research compound. Its molecular formula is C19H10BrClF3N3S and its molecular weight is 484.72. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

Thiazole derivatives have been extensively studied for their corrosion inhibition properties. A study by Kaya et al. (2016) utilized quantum chemical and molecular dynamics simulations to predict the corrosion inhibition performances of certain thiazole derivatives on iron. This research could imply potential applications for "(2Z)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-3-{[4-chloro-2-(trifluoromethyl)phenyl]amino}prop-2-enenitrile" in corrosion inhibition, particularly in protecting metallic surfaces from degradation in corrosive environments Kaya et al., 2016.

Antihypertensive Activity

Compounds with thiazole moieties have been explored for their potential in treating hypertension. Drapak et al. (2019) synthesized new 4-aryl-N-(aryl)-3-(prop-2-en-1-yl)-2,3dihydro-1,3-thiazol-2-imines and evaluated their antihypertensive effects, highlighting the therapeutic potential of thiazole derivatives as antihypertensive agents. This suggests that the specific compound could be investigated for similar pharmacological activities, contributing to the development of new antihypertensive drugs Drapak et al., 2019.

Antimicrobial Properties

Thiazole derivatives also show promise in antimicrobial applications. Kubba and Rahim (2018) synthesized new 2-amino-4-(4-chlorophenyl) thiazole derivatives and evaluated their antimicrobial activity, demonstrating moderate to high activity against various bacteria and fungi. This study suggests that "(2Z)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-3-{[4-chloro-2-(trifluoromethyl)phenyl]amino}prop-2-enenitrile" could potentially possess antimicrobial properties, which could be valuable in developing new antimicrobial agents Kubba & Rahim, 2018.